Cas no 1153980-05-2 (3-(5-amino-1,2,4-thiadiazol-3-yl)phenol)

• Product Name: 3-(5-amino-1,2,4-thiadiazol-3-yl)phenol
• CAS No: 1153980-05-2
• MF: C₈H₇N₃OS
• MW: 193.225679636002
• MDL: MFCD12137258
• CID: 4573262
• Update Time: 2025-05-20

3-(5-amino-1,2,4-thiadiazol-3-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-(5-amino-1,2,4-thiadiazol-3-yl)phenol

• MDL： MFCD12137258
• Inchi： 1S/C8H7N3OS/c9-8-10-7(11-13-8)5-2-1-3-6(12)4-5/h1-4,12H,(H2,9,10,11)
• InChI Key： KFRAGFDXGQAIJT-UHFFFAOYSA-N
• SMILES： C1(O)=CC=CC(C2N=C(N)SN=2)=C1

Additional information on 3-(5-amino-1,2,4-thiadiazol-3-yl)phenol

Comprehensive Overview of 3-(5-amino-1,2,4-thiadiazol-3-yl)phenol (CAS No. 1153980-05-2): Properties, Applications, and Research Insights

3-(5-amino-1,2,4-thiadiazol-3-yl)phenol (CAS No. 1153980-05-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a phenol moiety with a 1,2,4-thiadiazole ring, offering a versatile scaffold for drug discovery and material science applications. Its amino and hydroxyl functional groups enhance its reactivity, making it a valuable intermediate for synthesizing derivatives with potential biological activities.

Recent studies highlight the growing interest in thiadiazole-based compounds, particularly in addressing challenges like antimicrobial resistance and targeted cancer therapies. Researchers are exploring 3-(5-amino-1,2,4-thiadiazol-3-yl)phenol as a precursor for designing inhibitors of enzymes such as kinases and proteases, which are critical in disease pathways. Its hydrogen-bonding capacity and electron-rich structure also make it a candidate for developing sensors or catalysts in green chemistry initiatives.

From an industrial perspective, the compound's stability under varying pH conditions and thermal resistance align with the demand for sustainable chemical processes. Innovations in catalytic synthesis and biocompatible materials have further propelled its relevance. For instance, its derivatives are being tested in biodegradable polymers and nanocarriers for drug delivery, addressing the surge in eco-friendly pharmaceutical formulations.

User queries often focus on the synthetic routes for 3-(5-amino-1,2,4-thiadiazol-3-yl)phenol, its solubility profiles, and safety data. Analytical techniques like HPLC and NMR are commonly employed to characterize its purity, a topic frequently searched by quality control professionals. Additionally, discussions on platforms like ResearchGate emphasize its potential in structure-activity relationship (SAR) studies, reflecting the compound's role in rational drug design.

Environmental and regulatory compliance is another hot topic. While 1153980-05-2 is not classified as hazardous, its handling requires standard laboratory precautions. The compound's low ecotoxicity aligns with the principles of green chemistry, a trending focus area for academic and industrial researchers aiming to reduce synthetic waste.

In summary, 3-(5-amino-1,2,4-thiadiazol-3-yl)phenol exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from medicinal chemistry to material science—underscore its importance in addressing global scientific challenges while adhering to sustainability goals. Future research may unlock further potential, particularly in personalized medicine and renewable energy technologies.